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Compound of Interest

Compound Name: Cyclohexyldiphenylphosphine

Cat. No.: B1582025

FOR IMMEDIATE RELEASE

This document provides essential safety and logistical information for researchers, scientists,
and drug development professionals handling Cyclohexyldiphenylphosphine (CAS No.
6372-42-5). Adherence to these guidelines is critical for ensuring personal safety and
minimizing environmental impact.

Cyclohexyldiphenylphosphine is a valuable organophosphorus compound utilized as a
ligand in various chemical reactions. However, it presents several health hazards, including
skin and eye irritation, and may cause an allergic skin reaction or damage to organs through
prolonged or repeated exposure.[1] Therefore, strict adherence to safety protocols is
paramount.

Essential Personal Protective Equipment (PPE)

When handling Cyclohexyldiphenylphosphine, a comprehensive personal protective
equipment strategy is hon-negotiable. The following table summarizes the required PPE:
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Protection Type

Required Equipment

Standards & Remarks

Eye/Face Protection

Chemical safety goggles or a

face shield

Must comply with OSHA's eye
and face protection regulations
in 29 CFR 1910.133 or

European Standard EN166.[2]

Skin Protection

Chemical-resistant gloves
(e.g., Nitrile rubber) and a lab

coat or protective suit.

Remove and wash
contaminated clothing before

reuse.[2]

Respiratory Protection

A NIOSH/MSHA-approved
respirator is necessary when
engineering controls are
insufficient, if exposure limits
are exceeded, or if irritation is
experienced. A dust mask
(type N95 or equivalent) is
recommended for handling the
solid form.[2][3]

Use in a well-ventilated area,
preferably under a chemical
fume hood.[2]

Quantitative Data Summary

For quick reference, the following table outlines key quantitative data for

Cyclohexyldiphenylphosphine.
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Property Value Source(s)

CAS Number 6372-42-5

Molecular Formula CisH21P [2]

Molecular Weight 268.33 g/mol

Appearance White to pale yellow crystalline 2]
powder

Melting Point 58-62 °C [2][3]

Boiling Point 374.0 £ 11.0 °C (predicted) [2]

Flash Point >110 °C (>230 °F) - closed cup  [2][4]

Occupational Exposure Limits

Not available [1112]
(PEL, TLV)

Detailed Operational and Disposal Plans
Safe Handling Protocol

o Preparation: Before handling, ensure that a safety shower and eyewash station are readily
accessible.[5] Work should be conducted in a well-ventilated area, preferably within a
chemical fume hood.[2]

o Personal Protective Equipment (PPE): Don all required PPE as outlined in the table above.

» Dispensing: Minimize the generation of dust when handling the solid material.[2] Avoid
contact with eyes, skin, and clothing.[2]

e During Use: Keep the container tightly closed when not in use.[2] Avoid ingestion and
inhalation.[2]

o After Handling: Wash hands and any exposed skin thoroughly after handling.

o Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area away from
incompatible substances such as strong oxidizing agents.[2] The material is air-sensitive and
should be stored under an inert atmosphere.
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Chemical Spill Emergency Protocol

In the event of a spill, immediate and appropriate action is crucial to mitigate risks.

Chemical Spill Response Workflow

Immediate Actions

Evacuate Immediate Area

Alert Colleagues & Supervisor

Isolate the Spill Area

Assessment & PPE

Assess the Spill Size & Risk

l

Don Appropriate PPE

Containment & Cleanup

Contain the Spill with Absorbent Material

Carefully Sweep or Vacuum Up Solid Material

Decontaminate the Area

Disposal & Reporting

Package Waste in a Labeled, Sealed Container

Dispose of as Hazardous Waste

Report the Incident
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Caption: Workflow for handling a chemical spill.

Disposal Plan

The disposal of Cyclohexyldiphenylphosphine and its containers must be handled with care
to prevent environmental contamination.

Waste Characterization: Unused Cyclohexyldiphenylphosphine is considered chemical
waste.

Container Management: Do not reuse empty containers. Triple rinse the container with a
suitable solvent. The rinsate should be collected and treated as hazardous waste.

Disposal Method: Dispose of the chemical waste and contaminated materials through a
licensed and approved waste disposal company. All disposal activities must be in
accordance with federal, state, and local regulations. Do not dispose of down the drain or
into the environment.

Documentation: Maintain records of all disposal activities as required by your institution and
local regulations.

First Aid Measures
In case of exposure, follow these first aid procedures and seek medical attention.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids.[2]

Skin Contact: Remove contaminated clothing and shoes. Flush skin with plenty of water for
at least 15 minutes.[2] If skin irritation or a rash occurs, get medical advice.

Inhalation: Remove from exposure and move to fresh air immediately. If breathing is difficult,
give oxygen. If not breathing, give artificial respiration.[2]

Ingestion: Do NOT induce vomiting. If the person is conscious and alert, rinse their mouth
and drink 2-4 cupfuls of milk or water.[2]
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By adhering to these safety protocols, you can minimize the risks associated with handling
Cyclohexyldiphenylphosphine and ensure a safe and productive research environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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